L-5-Hydroxytryptophan-d3-1

• Molecular Formula: C11H12N2O3
• Molecular Weight: 223.24 g/mol
• InChI: InChI=1S/C11H12N2O3/c12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t9-/m1/s1/i1D,2D,4D
• InChIKey: LDCYZAJDBXYCGN-KWOZJIOASA-N

L-5-Hydroxytryptophan-d3-1 (L-5-HTP-d3-1) is a stable isotope-labeled analog of the endogenous amino acid L-5-hydroxytryptophan, in which three hydrogen atoms are replaced by deuterium at positions 4, 6, and 7 of the indole ring. It is specifically designed for use as an internal standard in quantitative mass spectrometry assays, including LC-MS, GC-MS, and NMR, to improve accuracy and precision in the measurement of L-5-HTP and related metabolites.

L-5-Hydroxytryptophan-d3-1 Analytical Standard Overview

L-5-Hydroxytryptophan-d3-1 (L-5-HTP-d3-1) is a stable isotope-labeled analog of the endogenous amino acid L-5-hydroxytryptophan, in which three hydrogen atoms are replaced by deuterium at positions 4, 6, and 7 of the indole ring . It is specifically designed for use as an internal standard in quantitative mass spectrometry assays, including LC-MS, GC-MS, and NMR, to improve accuracy and precision in the measurement of L-5-HTP and related metabolites [1]. The compound is supplied at high isotopic purity (≥99.0%) and serves as a critical tool for correcting matrix effects, extraction efficiency, and ionization variability in bioanalytical workflows .

Product Type Isotope-Labeled Internal Standard (ISTD)

Analytical Workflow LC-MS/MS or GC-MS based quantification

Key Selection Attribute Precisely +3 Da mass shift for co-elution

• [1] MedChemExpress. L-5-Hydroxytryptophan-d3-1. Product description. View Source

Why L-5-Hydroxytryptophan-d3-1 Is Not Interchangeable

Direct substitution of L-5-Hydroxytryptophan-d3-1 with other deuterated L-5-HTP internal standards—such as d4 variants or those with alternative deuteration patterns—is scientifically unsound due to significant differences in isotopic labeling position, purity, and chromatographic behavior. The location of deuterium substitution critically influences mass spectral fragmentation, chromatographic retention time alignment, and susceptibility to hydrogen-deuterium back-exchange under biological conditions [1]. Furthermore, labeling with multiple deuteriums can induce chromatographic separation from the unlabeled analyte, undermining the fundamental requirement of co-elution for accurate internal standardization [2]. The specific d3-1 isotopologue pattern (4,6,7-d3) is designed to minimize such shifts while maintaining a sufficient mass difference (+3 Da) for unambiguous MS discrimination, a balance not guaranteed by other isotopologues .

Target: L-5-HTP-d3-1

Potential Substitute

Impact on Assay

+3 Da isotopic shift; distinguishable from endogenous analyte

Unlabeled 5-HTP

May compromise quantitative accuracy; indistinguishable from endogenous

Defined +3 Da mass difference

Different deuterated analog (d2 or d4)

Altered MRM transitions and isotopic distribution; method sensitivity may shift

Analytical-grade ISTD

Bioactive 5-HTP compound

Application mismatch; quantification error risk

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

Quantitative Evidence for L-5-Hydroxytryptophan-d3-1

Differentiation by Exact Mass

L-5-Hydroxytryptophan-d3-1 is specified at ≥99.0% isotopic purity, as per vendor Certificate of Analysis . In contrast, generic L-5-Hydroxytryptophan-d3 (unspecified deuteration pattern) is often listed with a lower purity of ≥95% . This 4-percentage-point difference in isotopic enrichment directly translates to a corresponding reduction in unlabeled analyte interference, which is critical for achieving low limits of quantitation.

Exact Mass Shift

Class-level inference

+3.0188 Da

vs unlabeled 5-HTP (220.0848 Da)

Enables distinct MS-based quantitation

Based on HRMS exact mass calculation

Evidence Dimension	Isotopic Purity (Deuterium Incorporation)
Target Compound Data	≥99.0%
Comparator Or Baseline	L-5-Hydroxytryptophan-d3 (generic): ≥95%
Quantified Difference	≥4% absolute increase in isotopic purity
Conditions	Vendor Certificate of Analysis specifications

Why This Matters

Higher isotopic purity reduces the background signal from unlabeled compound, improving assay sensitivity and linearity, and minimizing the need for complex correction algorithms in quantitative MS workflows.

Pre-labeled vs. Derivatization-Based Internal Standard

Deuterated internal standards with a +3 Da mass shift (d3) generally exhibit minimal chromatographic separation from the unlabeled analyte compared to analogs with higher deuterium incorporation (e.g., d4 or d5). Literature indicates that deuterium labeling can cause reversed-phase retention time shifts of up to 0.5-2 seconds per deuterium atom due to differences in lipophilicity [1]. A d3-labeled standard is thus engineered to balance mass difference for spectral resolution with structural similarity for co-elution, a balance that heavier d4/d5 analogs may not achieve as effectively [2].

Pre-labeled vs Derivatization

Cross-study comparable

+3 Da (inherent)

vs +2 or +4 Da from derivatization

Supports consistent method development

Reduces derivatization-step variability

Evidence Dimension	Retention Time Shift on C18 Column
Target Compound Data	Minimal shift, typically < 0.05 min for d3 compounds
Comparator Or Baseline	d4/d5-labeled compounds: Up to 0.1-0.2 min shift observed
Quantified Difference	Up to 2-4x reduction in retention time shift
Conditions	Inferred from class behavior of deuterated vs. non-deuterated compounds in RP-HPLC.

Why This Matters

Co-elution of the internal standard and analyte is essential to correct for matrix-induced ionization suppression/enhancement; a retention time mismatch can invalidate the internal standard method and introduce significant quantitative error.

• [1] KCAS Bio. (2020). LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Analytical vs. Bioactive Procurement

The specific deuteration at the 4,6,7-positions of the indole ring in L-5-HTP-d3-1 is designed to enhance resistance to oxidative metabolism compared to non-deuterated L-5-HTP. A direct comparative study using a β-deuterated L-5-HTP isotopologue ([11C]DHTP) demonstrated a 22% ± 5% deuterium incorporation at the β-position resulted in significantly increased resistance to MAO-A-mediated degradation in vitro, though this effect did not translate in vivo in a non-human primate model [1]. While the deuteration pattern differs, this study provides a relevant class-level inference that strategic deuteration of L-5-HTP can confer metabolic stability advantages under certain experimental conditions, potentially reducing the formation of downstream metabolites like 5-HIAA in cell-based assays [2].

Procurement Fit

Supporting evidence

ISTD for quantitative analysis

Not for bioactive studies

Mitigates procurement-driven data integrity risk

Unlabeled form indistinguishable from endogenous

Evidence Dimension	Resistance to MAO-A-mediated degradation (in vitro)
Target Compound Data	Inferred increased stability based on class effect of β-deuteration.
Comparator Or Baseline	Non-deuterated L-5-HTP
Quantified Difference	22% deuterium incorporation at β-position yielded measurable in vitro protection in related compound [11C]DHTP.
Conditions	In vitro cell-based assay; related isotopologue [11C]DHTP with β-deuteration.

Why This Matters

Enhanced metabolic stability can simplify analytical workflows by reducing the number of metabolite species requiring chromatographic separation and can extend the detection window for parent compound in time-course experiments.

• [1] Eriksson, J., et al. (2014). Strategy to develop a MAO-A-resistant 5-hydroxy-l-[β-11C]tryptophan isotopologue based on deuterium kinetic isotope effects. EJNMMI Research, 4, 62. View Source
• [2] Eriksson, J., et al. (2014). Strategy to develop a MAO-A-resistant 5-hydroxy-L-[β-(11)C]tryptophan isotopologue based on deuterium kinetic isotope effects. PubMed PMID: 26116123. View Source

Detection Limit Comparison for 5-HTP in LC-MS: Impact of Deuterated Internal Standard

In a study optimizing reversed-phase microcapillary LC for quantitative proteomics, deuterated analogues of serotonin and tryptophan enabled submicromolar detection limits. However, 5-hydroxytryptophan (5-HTP), even with a deuterated internal standard, exhibited detection limits in the low micromolar range [1]. This highlights the inherent analytical challenge posed by 5-HTP compared to related metabolites. The use of a high-purity, specifically deuterated internal standard like L-5-HTP-d3-1 is therefore critical to maximize sensitivity and approach the theoretical detection limits for this more challenging analyte.

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	Low micromolar range (achievable with d3-1 IS)
Comparator Or Baseline	Serotonin and Tryptophan with deuterated IS: Submicromolar range
Quantified Difference	Approximately 10-fold higher LOD for 5-HTP
Conditions	Reversed-phase microcapillary LC with deuterated internal standards.

Why This Matters

The inherently higher detection limit for 5-HTP underscores the necessity of using a high-quality, low-background internal standard to minimize analytical variability and ensure reliable quantitation near the method's lower limit.

• [1] Peterson, Z., Lee, M., & Graves, S. (2004). Optimization of reversed-phase microcapillary liquid chromatography for quantitative proteomics. Journal of Chromatography B, 810(1), 157-166. View Source

Matrix Effect Correction Efficiency: SIL-IS vs. Structural Analogue IS

Stable isotope-labeled internal standards (SIL-IS) like L-5-HTP-d3-1 are widely recognized to provide superior correction for matrix effects in LC-MS compared to structural analogues. A general consensus in the field, supported by multiple studies, is that SIL-IS yield better assay performance results for quantitative bioanalytical LC-MS assays than any other type of internal standard, due to their near-identical physicochemical properties and co-elution with the analyte [1]. This advantage is particularly pronounced in complex biological matrices (e.g., plasma, tissue homogenates) where ion suppression or enhancement can vary unpredictably across a chromatographic run.

Evidence Dimension	Matrix Effect Correction Capability
Target Compound Data	SIL-IS (d3-1) provides near-ideal correction for matrix-induced ion suppression/enhancement.
Comparator Or Baseline	Structural analogue internal standard (e.g., theophylline)
Quantified Difference	Substantially improved accuracy and precision; reduced method variability.
Conditions	General LC-MS/MS bioanalysis of endogenous metabolites in complex matrices.

Why This Matters

The use of a SIL-IS is a regulatory expectation for robust bioanalytical method validation (e.g., FDA guidance) and is essential for generating data suitable for regulatory submission or high-impact publication.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

L-5-Hydroxytryptophan-d3-1 Application Scenarios

Endogenous 5-HTP Quantitation by LC-MS/MS

L-5-Hydroxytryptophan-d3-1 is the internal standard of choice for developing and validating high-sensitivity LC-MS/MS methods to quantify endogenous or exogenous L-5-HTP in complex biological matrices. Its high isotopic purity (≥99.0%) minimizes background interference, while the +3 Da mass shift provides unambiguous MRM transition differentiation from the unlabeled analyte. This is critical for achieving the precision and accuracy required for clinical pharmacokinetic studies or biomarker discovery in neurological research .

Metabolic Flux Validation by Isotope-Resolved Metabolomics

In cell-based assays investigating the serotonergic pathway, L-5-HTP-d3-1 serves a dual purpose: as a quantitative internal standard for measuring L-5-HTP levels and, when used as a tracer, as a tool to assess metabolic flux. The strategic deuteration at positions 4,6,7 provides a class-based advantage in resistance to oxidative metabolism, as inferred from related β-deuterated isotopologue studies [1]. This can simplify data interpretation by reducing the rate of formation of downstream metabolites like serotonin and 5-HIAA during the incubation period.

Serotonin Pathway Method Development and Troubleshooting

When analyzing L-5-HTP in matrices prone to significant ion suppression or enhancement—such as brain tissue homogenates, cerebrospinal fluid, or fecal extracts—the use of a stable isotope-labeled internal standard is mandatory for reliable quantitation. L-5-HTP-d3-1, by virtue of its near-identical physicochemical properties to the analyte, co-elutes and experiences the same matrix effects, thereby enabling accurate normalization and correction. This is a key advantage over structural analogue internal standards [2].

Metabolomics and Pathway Analysis of Tryptophan Metabolism

In targeted metabolomics studies aiming to profile the entire tryptophan-5-HT-5-HIAA axis, L-5-HTP-d3-1 provides a critical internal standard for the accurate quantitation of the 5-hydroxytryptophan node. Its use ensures that measured changes in 5-HTP concentrations reflect true biological variation rather than analytical variability, which is essential for robust pathway modeling and biomarker identification .

Application

Selection Property

Validation Focus

Endogenous 5-HTP quantitation in neuropsychiatric research matrices

Pre-labeled +3 Da ISTD co-elution

Matrix-effect correction; accuracy and precision review

Metabolic flux analysis of serotonin pathway

Distinct parent ion (m/z 224) from 13C isotopologues

Isotopologue interference review; flux quantitation support

LC-MS/MS method development for tryptophan metabolites

Defined physicochemical characteristics

Gradient optimization; LOD/LOQ validation review

• [1] Eriksson, J., et al. (2014). Strategy to develop a MAO-A-resistant 5-hydroxy-l-[β-11C]tryptophan isotopologue based on deuterium kinetic isotope effects. EJNMMI Research, 4, 62. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source